Cas no 26655-50-5 (Isononanoic acid,ethenyl ester)
26655-50-5 structure
Product Name:Isononanoic acid,ethenyl ester
CAS No:26655-50-5
MF:C11H20O2
MW:184.275303840637
CID:260784
PubChem ID:44607819
Update Time:2025-04-19
Isononanoic acid,ethenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Isononanoic acid,ethenyl ester
- Vinyl iso-nonanoate
- EINECS 247-883-0
- 26655-50-5
- Vinyl isononanoate
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- Inchi: 1S/C11H20O2/c1-4-13-11(12)9-7-5-6-8-10(2)3/h4,10H,1,5-9H2,2-3H3
- InChI Key: QDKVISHXLLZBKS-UHFFFAOYSA-N
- SMILES: O(C=C)C(CCCCCC(C)C)=O
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Isononanoic acid,ethenyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
26655-50-5 (Isononanoic acid,ethenyl ester) Related Products
- 4704-31-8(Vinyl Decanoate)
- 21306-13-8(Docosanoic acid,ethenyl ester)
- 693-38-9(Vinyl Palmitate (stabilized with MEHQ))
- 5873-43-8(Vinyl valerate)
- 54423-67-5(Neononanoic acid,ethenyl ester)
- 111-63-7(Vinyl Stearate (stabilized with MEHQ))
- 51000-52-3(Vinyl Neodecanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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